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Compound of Interest

Compound Name: Allyl iodide

Cat. No.: B1293787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of allyl
iodide, specifically its boiling point and density. The information is presented to be a valuable

resource for laboratory and development work.

Physical Properties of Allyl Iodide
Allyl iodide (3-iodopropene) is a valuable reagent in organic synthesis. A thorough

understanding of its physical characteristics is essential for its proper handling, storage, and

application in various chemical processes.

Quantitative Data Summary
The physical properties of allyl iodide are summarized in the table below for quick reference.

Physical Property Value Conditions Citations

Boiling Point 101-103 °C
Standard atmospheric

pressure
[1][2][3][4][5]

Density 1.837 g/mL at 25 °C [1][2][4]

1.848 g/cm³ at 12 °C [5]
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Experimental Protocols
The following sections detail the standard experimental methodologies for the determination of

the boiling point and density of a liquid such as allyl iodide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, several methods can be employed.

1. Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable when only a small quantity of the substance is available.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating source (Bunsen burner or oil bath).

Procedure:

A small amount of allyl iodide is placed in the small test tube.

A capillary tube, sealed at the upper end, is inverted and placed into the allyl iodide in the

test tube.

The test tube is attached to a thermometer and placed in a Thiele tube containing heating

oil.

The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand

and exit as a stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to be drawn into the capillary tube is

recorded as the boiling point.[6]

2. Simple Distillation Method
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This method is used when a larger volume of the liquid is available and also serves to purify

the liquid.[7][8]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

A volume of allyl iodide (typically >5 mL) is placed in the distillation flask along with

boiling chips.[7]

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

The liquid is heated to a boil.

As the vapor rises and enters the condenser, it will cool and liquefy, dripping into the

receiving flask.

The temperature is monitored, and the steady temperature at which the liquid is distilling is

recorded as the boiling point.[8]

Determination of Density
Density is the mass of a substance per unit volume.

1. Using a Graduated Cylinder and Balance

This is a straightforward method for determining density.[9][10][11][12]

Apparatus: Graduated cylinder, electronic balance.

Procedure:

The mass of an empty, dry graduated cylinder is measured and recorded.[9]

A known volume of allyl iodide is carefully measured into the graduated cylinder.[9]

The mass of the graduated cylinder containing the allyl iodide is then measured.[9]
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The mass of the allyl iodide is calculated by subtracting the mass of the empty cylinder

from the mass of the filled cylinder.[12]

The density is calculated by dividing the mass of the allyl iodide by the measured volume.

[10]

2. Using a Pycnometer (Density Bottle)

This method provides a more accurate determination of density.

Apparatus: Pycnometer (a small glass bottle with a ground glass stopper having a capillary

tube), electronic balance.

Procedure:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with distilled water of a known temperature and its mass is

measured.

The pycnometer is emptied, dried, and then filled with allyl iodide. Its mass is then

measured.

The mass of the water and the allyl iodide are determined by subtraction.

The volume of the pycnometer is calculated using the known density of water at the

experimental temperature.

The density of the allyl iodide is then calculated by dividing its mass by the volume of the

pycnometer.

Visualizations
Experimental Workflow Diagrams
The following diagrams illustrate the logical flow of the experimental procedures described

above.
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Thiele Tube Method

Simple Distillation Method

Place sample and inverted capillary in test tube Attach to thermometer and place in Thiele tube Heat gently Observe steady stream of bubbles Remove heat and cool Record temperature when liquid enters capillary

Place sample in distillation flask Assemble distillation apparatus Heat to boiling Monitor temperature of vapor Record steady distillation temperature

Click to download full resolution via product page

Workflow for Boiling Point Determination

Graduated Cylinder Method

Pycnometer Method

Weigh empty graduated cylinder Add known volume of sample Weigh filled graduated cylinder Calculate mass of sample Calculate density (mass/volume)

Weigh empty pycnometer Weigh pycnometer filled with water Weigh pycnometer filled with sample Calculate volume of pycnometer Calculate density of sample

Click to download full resolution via product page

Workflow for Density Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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